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molecular formula C14H20N2O2 B152949 tert-Butyl (1,2,3,4-tetrahydroquinolin-3-yl)carbamate CAS No. 219862-14-3

tert-Butyl (1,2,3,4-tetrahydroquinolin-3-yl)carbamate

Cat. No. B152949
CAS RN: 219862-14-3
M. Wt: 248.32 g/mol
InChI Key: GAURNOYXRZQBNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07884113B2

Procedure details

To a solution of 1A (2.7 g, 10.9 mmol) in THF (50 mL) at RT was added dropwise a solution of pyridinium tribromide (3.83 g, 0.41 mmol) in THF (50 mL). After addition, the reaction mixture was stirred for 15 min, then water (60 mL) and ether (60 mL) added. The aqueous layer was separated, and extracted with EtOAc (2×50 mL). The combined organics were washed with brine, dried (Na2SO4) and concentrated. The residue was chromatographed (silica gel) eluting with EtOAc (0 to 50%) in hexane to give the title compound (2.5 g, 70% yield) as a white solid.
Name
1A
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
pyridinium tribromide
Quantity
3.83 g
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
water
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
ether
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
70%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH:3]([NH:11][C:12](=[O:18])[O:13][C:14]([CH3:17])([CH3:16])[CH3:15])[CH2:2]1.[Br-:19].[Br-].[Br-].[NH+]1C=CC=CC=1.[NH+]1C=CC=CC=1.[NH+]1C=CC=CC=1.O.CCOCC>C1COCC1>[C:14]([O:13][C:12](=[O:18])[NH:11][CH:3]1[CH2:4][C:5]2[C:10](=[CH:9][CH:8]=[C:7]([Br:19])[CH:6]=2)[NH:1][CH2:2]1)([CH3:15])([CH3:17])[CH3:16] |f:1.2.3.4.5.6|

Inputs

Step One
Name
1A
Quantity
2.7 g
Type
reactant
Smiles
N1CC(CC2=CC=CC=C12)NC(OC(C)(C)C)=O
Name
pyridinium tribromide
Quantity
3.83 g
Type
reactant
Smiles
[Br-].[Br-].[Br-].[NH+]1=CC=CC=C1.[NH+]1=CC=CC=C1.[NH+]1=CC=CC=C1
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
water
Quantity
60 mL
Type
reactant
Smiles
O
Name
ether
Quantity
60 mL
Type
reactant
Smiles
CCOCC

Conditions

Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition
CUSTOM
Type
CUSTOM
Details
The aqueous layer was separated
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×50 mL)
WASH
Type
WASH
Details
The combined organics were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed (silica gel)
WASH
Type
WASH
Details
eluting with EtOAc (0 to 50%) in hexane

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(NC1CNC2=CC=C(C=C2C1)Br)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.5 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 1863.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.